Cas no 7508-22-7 ( )

  structure
  structure
Product name: 
CAS No:7508-22-7
MF:C14H15NO2
MW:229.2744
CID:981289
PubChem ID:344523

  Chemical and Physical Properties

Names and Identifiers

    • 2-(2-anilinoethoxy)phenol
    • AC1L80QW
    • NSC401485
    • NSC-401485
    • 7508-22-7
    • DTXSID20322539
    •  
    • Inchi: InChI=1S/C14H15NO2/c16-13-8-4-5-9-14(13)17-11-10-15-12-6-2-1-3-7-12/h1-9,15-16H,10-11H2
    • InChI Key: BEOFTMMODPULOA-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)NCCOC2=CC=CC=C2O

Computed Properties

  • Exact Mass: 229.11035
  • Monoisotopic Mass: 229.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 41.49
  • LogP: 2.95610

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